1,1,2-Trifluoropropyl chloride

• CAS No.: 134251-05-1
• Molecular Formula: C3H4ClF3
• Molecular Weight: 132.51 g/mol
• IUPAC Name: 1-chloro-1,1,2-trifluoropropane
• InChI: InChI=1S/C3H4ClF3/c1-2(5)3(4,6)7/h2H,1H3
• InChI Key: PAMSAKFTIKWOCD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(F)(F)Cl)F

Description

It is structurally characterized by three fluorine atoms attached to the first and second carbons of a propane backbone, with a chlorine atom on the terminal carbon. Fluorinated alkyl chlorides are critical intermediates in pharmaceuticals, agrochemicals, and specialty materials due to fluorine’s electronegativity and ability to enhance metabolic stability and lipophilicity .

Comparison with Similar Compounds

Structural and Functional Analogues

(a) 1,2,3-Trichloropropane (CAS 96-18-4)

• Molecular Formula : $ C3H5Cl_3 $
• Key Differences: Halogen Substitution: Replaces fluorine with chlorine, leading to higher molecular weight (163.43 g/mol vs. ~144.5 g/mol for $ C3H4F_3Cl $) and increased density. Boiling Point: Chlorinated analogs typically exhibit higher boiling points due to stronger van der Waals forces. For example, 1,2,3-Trichloropropane has a boiling point of ~156°C, whereas fluorinated analogs (e.g., trifluoromethanesulfonyl chloride) boil at lower temperatures (29–32°C) .

(b) Fluorinated Amine Hydrochlorides ()

Examples:

• (R)-1,1,1-Trifluoro-2-butylamine hydrochloride (CAS 1212120-62-1)
• 2,2-Difluorocyclopropylamine hydrochloride (CAS 105614-25-3)
• Key Differences :
  • Functional Group : Amine hydrochlorides are ionic salts, whereas 1,1,2-Trifluoropropyl chloride is a neutral haloalkane.
  • Reactivity : The chloride in 1,1,2-Trifluoropropyl chloride is more susceptible to nucleophilic substitution, whereas amine hydrochlorides participate in condensation or coupling reactions.
  • Applications : Fluorinated amines are used in chiral synthesis, while alkyl chlorides serve as alkylating agents or precursors to fluoropolymers .

Physical and Chemical Properties (Hypothetical Table)

Property	1,1,2-Trifluoropropyl Chloride*	1,2,3-Trichloropropane	Trifluoromethanesulfonyl Chloride
Molecular Weight (g/mol)	~144.5	163.43	168.52
Boiling Point (°C)	~30–40 (estimated)	156	29–32
Density (g/mL)	~1.3 (estimated)	1.39	1.583
Reactivity	High (SN2-prone)	Moderate (less polarized C-Cl)	High (sulfonyl chloride reactivity)

*Estimated based on fluorinated analogs.